Cas no 80791-19-1 (Dimethyl 2,2'-1,4-phenylenebis(oxy)diacetate)

• Product Name: Dimethyl 2,2'-1,4-phenylenebis(oxy)diacetate
• CAS No: 80791-19-1
• MF: C₁₂H₁₄O₆
• MW: 254.235964298248
• CID: 705031
• PubChem ID: 6421174
• Update Time: 2025-05-19

Dimethyl 2,2'-1,4-phenylenebis(oxy)diacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2,2'-[1,4-phenylenebis(oxy)]bis-, dimethyl ester
• methyl 2-[4-(2-methoxy-2-oxoethoxy)phenoxy]acetate
• Dimethyl 2,2'-(1,4-phenylenebis(oxy))diacetate
• (4-Methoxycarbonylmethoxy-phenoxy)-acetic acid, methyl ester
• SCHEMBL2116437
• (4-Methoxycarbonylmethoxy-phenoxy)-acetic Acid Methyl Ester
• MFCD03237513
• Dimethyl2,2'-(1,4-phenylenebis(oxy))diacetate
• dimethyl 2,2'-[1,4-phenylenebis(oxy)]diacetate
• AKOS003389772
• 80791-19-1
• Dimethyl 2,2'-(p-phenylenedioxy)diacetate
• DTXSID90423603
• Dimethyl 2,2'-1,4-phenylenebis(oxy)diacetate

• Inchi： 1S/C12H14O6/c1-15-11(13)7-17-9-3-5-10(6-4-9)18-8-12(14)16-2/h3-6H,7-8H2,1-2H3
• InChI Key： ILUGKFJEEHCOJJ-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC(=CC=1)OCC(=O)OC

Computed Properties

• Exact Mass: 254.07903816g/mol
• Monoisotopic Mass: 254.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Dimethyl 2,2'-1,4-phenylenebis(oxy)diacetate

Dimethyl 2,2'-1,4-phenylenebis(oxy)diacetate (CAS No. 80791-19-1): An Overview of Its Properties and Applications

Dimethyl 2,2'-1,4-phenylenebis(oxy)diacetate (CAS No. 80791-19-1) is a versatile compound with a wide range of applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which consists of a central phenylene group linked to two acetate moieties through ether linkages. The dimethyl groups further enhance its solubility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of Dimethyl 2,2'-1,4-phenylenebis(oxy)diacetate is C₁₄H₁₈O₆, and its molecular weight is approximately 282.28 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and acetone. Its physical and chemical properties make it an attractive candidate for various synthetic routes and applications.

In the realm of pharmaceutical research, Dimethyl 2,2'-1,4-phenylenebis(oxy)diacetate has garnered attention due to its potential as a building block for the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's role in the synthesis of anti-inflammatory agents. The researchers found that derivatives of Dimethyl 2,2'-1,4-phenylenebis(oxy)diacetate exhibited significant anti-inflammatory activity in vitro and in vivo models.

Beyond pharmaceuticals, Dimethyl 2,2'-1,4-phenylenebis(oxy)diacetate has found applications in materials science. Its unique structure and functional groups make it suitable for the synthesis of polymers with tailored properties. A recent study in the Journal of Polymer Science demonstrated the use of this compound as a monomer in the preparation of biodegradable polymers. The resulting polymers exhibited excellent mechanical properties and biocompatibility, making them promising candidates for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In the field of chemical synthesis, Dimethyl 2,2'-1,4-phenylenebis(oxy)diacetate serves as a versatile intermediate for the preparation of complex organic molecules. Its reactivity and functional group diversity allow for a wide range of transformations. For example, researchers at the University of California reported the use of this compound in the synthesis of chiral catalysts. The resulting catalysts showed high enantioselectivity in asymmetric reactions, which is crucial for the production of enantiopure pharmaceuticals.

The safety profile of Dimethyl 2,2'-1,4-phenylenebis(oxy)diacetate has also been extensively studied. According to safety data sheets (SDS), it is generally considered safe to handle under appropriate conditions. However, like many organic compounds, it should be used with caution to avoid inhalation or skin contact. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling.

In conclusion, Dimethyl 2,2'-1,4-phenylenebis(oxy)diacetate (CAS No. 80791-19-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and properties make it an invaluable intermediate in pharmaceutical research, materials science, and chemical synthesis. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.